Cas no 54885-02-8 (Methanone, phenyl-6-quinolinyl-)

• Product Name: Methanone, phenyl-6-quinolinyl-
• CAS No: 54885-02-8
• MF: C₁₆H₁₁NO
• MW: 233.264643907547
• CID: 1593849
• PubChem ID: 10466511
• Update Time: 2025-04-21

Methanone, phenyl-6-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl-6-quinolinyl-
• 6-Benzoylquinoline
• DB-317955
• 54885-02-8
• AKOS012145659
• CHEMBL136616

• Inchi： 1S/C16H11NO/c18-16(12-5-2-1-3-6-12)14-8-9-15-13(11-14)7-4-10-17-15/h1-11H
• InChI Key： AVPITPOWAVYARW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 233.08413
• Monoisotopic Mass: 233.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96